Cas no 406927-67-1 (3-4-(Diethylsulfamoyl)phenylprop-2-enoic Acid)

• Product Name: 3-4-(Diethylsulfamoyl)phenylprop-2-enoic Acid
• CAS No: 406927-67-1
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• CID: 4728540
• Update Time: 2023-11-22

3-4-(Diethylsulfamoyl)phenylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(diethylsulfamoyl)phenyl]prop-2-enoic Acid
• 3-4-(Diethylsulfamoyl)phenylprop-2-enoic Acid

• Inchi： 1S/C13H17NO4S/c1-3-14(4-2)19(17,18)12-8-5-11(6-9-12)7-10-13(15)16/h5-10H,3-4H2,1-2H3,(H,15,16)
• InChI Key： RDAJKOMQNAPTKQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C=CC(=O)O)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 412
• XLogP3: 1.8
• Topological Polar Surface Area: 83.1